Cas no 2225176-16-7 (2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid)

• Product Name: 2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
• CAS No: 2225176-16-7
• MF: C₁₁H₁₀BN₃O₂
• MW: 227.03
• CID: 5144254
• PubChem ID: 133555211
• Update Time: 2025-06-27

2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
• Boronic acid, B-[2-cyano-4-(3-methyl-1H-pyrazol-1-yl)phenyl]-
• 2225176-16-7
• (2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenyl)boronic acid

• Inchi： 1S/C11H10BN3O2/c1-8-4-5-15(14-8)10-2-3-11(12(16)17)9(6-10)7-13/h2-6,16-17H,1H3
• InChI Key： HDBZKVREHZQWKE-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=CC(C)=N2)C=C1C#N)(O)O

Computed Properties

• Exact Mass: 227.0866067g/mol
• Monoisotopic Mass: 227.0866067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų

Additional information on 2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid

Comprehensive Overview of 2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid (CAS No. 2225176-16-7)

2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid (CAS No. 2225176-16-7) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cyano and pyrazole functional groups, serves as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its molecular structure, combining a phenylboronic acid core with a 3-methyl-1H-pyrazol-1-yl substituent, makes it invaluable for designing novel drug candidates and advanced materials.

In recent years, the demand for boronic acid derivatives like 2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid has surged due to their pivotal role in medicinal chemistry. Researchers are increasingly exploring its potential in developing kinase inhibitors and anticancer agents, aligning with the growing focus on targeted therapies. The compound's ability to form stable covalent bonds with biological targets, such as enzymes and receptors, positions it as a key player in drug discovery pipelines. Additionally, its cyano group enhances metabolic stability, a critical factor in optimizing pharmacokinetic properties.

From a synthetic perspective, CAS No. 2225176-16-7 is frequently employed in palladium-catalyzed reactions, where its boronic acid moiety facilitates efficient carbon-carbon bond formation. This reactivity is particularly relevant in the synthesis of biaryl compounds, which are foundational scaffolds in many FDA-approved drugs. The compound's compatibility with diverse reaction conditions and its relatively high stability under ambient conditions further contribute to its widespread adoption in high-throughput screening and combinatorial chemistry.

The intersection of 2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid with green chemistry principles is another area of active investigation. As the scientific community prioritizes sustainable practices, this compound's potential for catalyst recycling and low-waste synthesis is being rigorously evaluated. Innovations such as microwave-assisted reactions and flow chemistry have demonstrated improved yields and reduced environmental impact when incorporating this boronic acid derivative, addressing the industry's push toward eco-friendly methodologies.

Beyond pharmaceuticals, 2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid finds applications in material science, particularly in the development of organic electronic devices. Its conjugated system and electron-withdrawing cyano group make it a promising candidate for organic semiconductors and photovoltaic materials. Recent studies highlight its utility in OLEDs (organic light-emitting diodes), where it contributes to enhanced charge transport properties and device efficiency. This dual applicability in life sciences and advanced materials underscores its multidisciplinary significance.

For researchers sourcing CAS No. 2225176-16-7, quality and purity are paramount. Reputable suppliers typically provide this compound with HPLC-grade purity (>98%) and comprehensive analytical certificates (e.g., NMR, LC-MS). Storage recommendations generally include protection from moisture and light, often under inert atmospheres, to preserve its chemical integrity. These specifications are critical for ensuring reproducibility in sensitive applications like preclinical studies or nanomaterial fabrication.

Looking ahead, the trajectory for 2-Cyano-4-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid appears robust, driven by emerging trends in personalized medicine and smart materials. Its structural modularity allows for tailored modifications, enabling researchers to address specific challenges in bioavailability or device performance. As computational tools like AI-driven molecular modeling accelerate compound optimization, the role of such highly functionalized boronic acids will likely expand, solidifying their status as indispensable tools in modern chemistry.